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Compound of Interest

Compound Name: Thujol
CAS No.: 21653-20-3
Cat. No.: B1252900

Get Quote

Before handling Thujol, it is crucial to understand its associated hazards. Thujol is a

neurotoxic monoterpene ketone.[5][6][7] The primary risks involve its combustibility, oral
toxicity, and environmental impact.[1][3]

Key Hazard Data

A summary of quantitative safety data is presented below to inform risk assessments and
handling procedures.
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Property Value Source

Flammable liquids (Category
4), H227; Acute toxicity, Oral
(Category 4), H302; Skin
GHS Classification sensitisation (Category 1), [1112113114]
H317; Hazardous to the
aguatic environment - chronic
hazard (Category 3), H412

Signal Word Warning [21[31[7]
Acute Toxicity (Oral) LD50 (Rat): 500 mg/kg [1114]
Physical State Colorless liquid

Density 0.92 - 0.93 g/cm3 [4]

Personal Protective Equipment (PPE)

When handling Thujol, including during disposal procedures, all personnel must wear
appropriate Personal Protective Equipment (PPE) to minimize exposure.

o Hand Protection: Wear impermeable and resistant protective gloves.[2]
o Eye/Face Protection: Use safety goggles with side protection or a face shield.[2][4]

o Skin and Body Protection: Wear a lab coat. Change any contaminated clothing immediately.

[1]14]

Step-by-Step Disposal Protocol

Thujol and its containers must be treated as hazardous waste.[3] Under no circumstances
should Thujol be disposed of down the drain or in regular trash, as it is harmful to aquatic life
and can contaminate water sources.[1][3][4]

Methodology for Waste Collection and Disposal:
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o Waste Determination: As soon as Thujol is identified as a waste product, it must be
managed as regulated hazardous waste.[8]

e Segregation of Waste:

o Liquid Thujol Waste: Collect all liquid waste containing Thujol (e.g., unused solutions,
reaction mixtures) in a dedicated, compatible container. Do not mix with other waste
streams unless explicitly permitted by your institution's Environmental Health & Safety
(EHS) department.

o Contaminated Solids: Collect any materials grossly contaminated with Thujol, such as
paper towels, gloves, or absorbent spill pads, in a separate, clearly labeled solid waste
container.[9]

o Container Requirements:
o Compatibility: Use a container made of a material compatible with Thujol.[8][9]

o Labeling: Clearly label the container with the words "Hazardous Waste" and list all
contents, including "Thujol.”"[9] Ensure any old labels are removed or fully obscured.[9]

o Closure: Keep the waste container tightly sealed at all times, except when actively adding
waste.[8][9] This prevents the release of vapors.

o Storage:

o Store the sealed and labeled waste container in a designated "Satellite Accumulation
Area" (SAA) within the laboratory.[10]

o The SAA must be at or near the point of generation and under the control of the laboratory
personnel.[9]

o Ensure the storage area is cool and well-ventilated, away from heat, sparks, open flames,
or other ignition sources.[1][2]

e Arranging Disposal:

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1252900/docs?utm_src=pdf-body#essential-safety-hazard-information
https://www.mtu.edu/ehs/docs/hazwaste-guidebook.pdf
https://www.benchchem.com/product/b1252900/docs?utm_src=pdf-body#essential-safety-hazard-information
https://www.benchchem.com/product/b1252900/docs?utm_src=pdf-body#essential-safety-hazard-information
https://www.benchchem.com/product/b1252900/docs?utm_src=pdf-body#essential-safety-hazard-information
http://www.geo.utexas.edu/geosafety/PDF/hazwaste.pdf
https://www.benchchem.com/product/b1252900/docs?utm_src=pdf-body#essential-safety-hazard-information
https://www.mtu.edu/ehs/docs/hazwaste-guidebook.pdf
http://www.geo.utexas.edu/geosafety/PDF/hazwaste.pdf
https://www.benchchem.com/product/b1252900/docs?utm_src=pdf-body#essential-safety-hazard-information
http://www.geo.utexas.edu/geosafety/PDF/hazwaste.pdf
http://www.geo.utexas.edu/geosafety/PDF/hazwaste.pdf
https://www.mtu.edu/ehs/docs/hazwaste-guidebook.pdf
http://www.geo.utexas.edu/geosafety/PDF/hazwaste.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
http://www.geo.utexas.edu/geosafety/PDF/hazwaste.pdf
https://www.sigmaaldrich.com/TW/zh/sds/sial/04314
https://cdn.caymanchem.com/cdn/msds/39792m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1252900?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Once the waste container is full or has been in the SAA for the maximum allowed time
(typically up to one year for partially filled containers), arrange for pickup.[10]

o Contact your institution's EHS or equivalent department to schedule a waste pickup.

o Follow all institutional procedures for documenting and handing over the waste. Disposal
must be carried out in accordance with all local, regional, and national regulations.[3]

Emergency Protocol: Spill Cleanup

In the event of a Thujol spill, immediate and correct action is required to prevent exposure and
environmental contamination.

Methodology for Spill Containment and Cleanup:

Evacuate and Ventilate: If the spill is large, evacuate non-essential personnel from the
immediate area. Ensure adequate ventilation.[3][4]

» Control Ignition Sources: Extinguish all nearby open flames and turn off any equipment that
could create a spark.[1][2]

o Contain the Spill: Prevent the spill from spreading. Critically, do not let the product enter
drains.[1][3][4] Use spill socks or other barriers if necessary and cover any nearby drains.[1]

[3][4]

o Absorb the Liquid: Cover the spill with a liquid-absorbent, non-combustible material such as
Chemizorb®, sand, or diatomaceous earth.[1][3][4]

o Collect the Waste: Carefully scoop the absorbed material and place it into a designated
hazardous waste container for solids.

o Decontaminate the Area: Clean the affected area thoroughly.

o Dispose of Cleanup Materials: Treat all materials used for cleanup (absorbent, gloves, etc.)
as hazardous waste and place them in the contaminated solids waste container.[9]

Disposal Workflow Visualization
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The following diagram illustrates the logical workflow for the proper management and disposal
of Thujol waste.

Waste Generation & Spills

Spill Occurs Thujol Waste Generated
IMMEPIATE ACTION
Spill Response Protocol
Y
1. Wear Appropriate PPE
A
2. Contain Spill
& Cover Drains
\ 4
3. Absorb with
Inert Material
Collection & Segregation
Y
4. Collect Absorbed Material Solid Was_.te Stream Liquid Waste _Stream
(e.g., contaminated gloves) (e.g., solutions)
Transfer|to
Solid Wapte
A \
Collect in Labeled, Collect in Labeled,
Sealed Solid Waste Container Sealed Liquid Waste Container
Stofage & Final Disposal
\
Store in Designated
Satellite Accumulation Area (SAA)
Arrange Pickup by
Environmental Health & Safety (EHS)
Dispose as Hazardous Waste
per Regulations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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